N-((1H-benzo[d]imidazol-2-yl)methyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H17N5O5/c27-19(22-9-18-24-14-3-1-2-4-15(14)25-18)13-8-23-21(29)26(20(13)28)10-12-5-6-16-17(7-12)31-11-30-16/h1-8H,9-11H2,(H,22,27)(H,23,29)(H,24,25)
• InChI Key: WIQFONGGMOUKEB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C(=CNC3=O)C(=O)NCC4=NC5=CC=CC=C5N4
• Molecular Formula: C21H17N5O5
• Molecular Weight: 419.4 g/mol

Description

Molecular Structure Analysis

The benzimidazole and tetrahydropyrimidine groups are aromatic and likely contribute to the stability of the compound. The dioxol group is a five-membered ring, which is often associated with strain, but in this case, the oxygen atoms may help to relieve some of this strain.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The presence of multiple aromatic rings in this compound suggests that it is likely quite stable. It may also have interesting optical properties due to the conjugated system of pi electrons.

Scientific Research Applications

Advanced Glycation End-Products and Their Implications

Compounds structurally related to the queried chemical have been studied for their role in the formation of advanced glycation end-products (AGEs). AGEs are crucial in understanding the complications associated with diabetes and some neurodegenerative diseases. For example, Methylglyoxal, a compound formed endogenously, can modify proteins forming AGEs, which have implications in diabetes and neurodegenerative diseases (Nemet, Varga-Defterdarović, & Turk, 2006).

Synthesis Techniques and Chemical Properties

The synthetic routes and chemical properties of similar compounds have been explored, highlighting methodologies like catalyst-free synthesis for creating fused tricyclic derivatives, which are significant for the development of pharmaceuticals (Shaabani et al., 2014). This research points to the importance of such compounds in creating efficient and environmentally benign pharmaceutical syntheses.

Medicinal Chemistry and Drug Discovery

Research into structurally related compounds has identified potential uses in treating diseases such as cancer and inflammation. For example, benzimidazole condensed ring systems have shown antineoplastic activity, indicating potential cancer treatment applications (Abdel-Hafez, 2007). Additionally, the synthesis of benzimidazole–oxadiazole hybrids has been explored for antimicrobial properties, further underscoring the compound's relevance in developing new therapeutic agents (Shruthi et al., 2016).

Safety and Hazards

Without specific information, it’s hard to say what the safety and hazards associated with this compound might be. As with any chemical, it should be handled with care and appropriate safety precautions should be taken.

Future Directions

Given the potential biological activity of benzimidazole derivatives, this compound could be of interest for further study. Future work could include synthesizing the compound and testing its biological activity.